Cas no 650601-30-2 (Phenol, 2,2'-(1,2-ethanediyl)bis[4-bromo-6-methyl-)

• Product Name: Phenol, 2,2'-(1,2-ethanediyl)bis[4-bromo-6-methyl-
• CAS No: 650601-30-2
• MF: C₁₆H₁₆Br₂O₂
• MW: 400.105043411255
• CID: 408961
• PubChem ID: 71377472
• Update Time: 2025-04-19

Phenol, 2,2'-(1,2-ethanediyl)bis[4-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-[2-(5-bromo-2-hydroxy-3-methylphenyl)ethyl]-6-methylphenol
• DTXSID30800111
• 2,2'-(Ethane-1,2-diyl)bis(4-bromo-6-methylphenol)
• 650601-30-2
• Phenol, 2,2'-(1,2-ethanediyl)bis[4-bromo-6-methyl-

• Inchi： 1S/C16H16Br2O2/c1-9-5-13(17)7-11(15(9)19)3-4-12-8-14(18)6-10(2)16(12)20/h5-8,19-20H,3-4H2,1-2H3
• InChI Key： WFANNOCRROQJDW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)CCC1C=C(C=C(C)C=1O)Br)O

Computed Properties

• Exact Mass: 397.95168
• Monoisotopic Mass: 397.95170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46